Cas no 2172568-66-8 (5-(4-benzylpiperazin-1-yl)sulfonyl-2-chloro-1H-1,3-benzodiazole)

• Product Name: 5-(4-benzylpiperazin-1-yl)sulfonyl-2-chloro-1H-1,3-benzodiazole
• CAS No: 2172568-66-8
• MF: C₁₈H₁₉ClN₄O₂S
• MW: 390.887061357498
• CID: 6406321
• PubChem ID: 165747292
• Update Time: 2025-05-19

5-(4-benzylpiperazin-1-yl)sulfonyl-2-chloro-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• 5-(4-benzylpiperazin-1-yl)sulfonyl-2-chloro-1H-1,3-benzodiazole
• EN300-1609364
• 2172568-66-8
• 5-[(4-benzylpiperazin-1-yl)sulfonyl]-2-chloro-1H-1,3-benzodiazole

• Inchi： 1S/C18H19ClN4O2S/c19-18-20-16-7-6-15(12-17(16)21-18)26(24,25)23-10-8-22(9-11-23)13-14-4-2-1-3-5-14/h1-7,12H,8-11,13H2,(H,20,21)
• InChI Key： PLELXBHFECELHD-UHFFFAOYSA-N
• SMILES： ClC1=NC2=CC=C(C=C2N1)S(N1CCN(CC2C=CC=CC=2)CC1)(=O)=O

Computed Properties

• Exact Mass: 390.0917247g/mol
• Monoisotopic Mass: 390.0917247g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 570
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 77.7Ų

Additional information on 5-(4-benzylpiperazin-1-yl)sulfonyl-2-chloro-1H-1,3-benzodiazole

5-(4-Benzylpiperazin-1-yl)sulfonyl-2-chloro-1H-1,3-benzodiazole: A Comprehensive Overview

The compound 5-(4-benzylpiperazin-1-yl)sulfonyl-2-chloro-1H-1,3-benzodiazole, identified by the CAS number 2172568-66-8, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a benzodiazole core with a sulfonyl group and a piperazine moiety. The integration of these functional groups imparts distinctive chemical properties, making it a subject of interest in both academic and industrial research.

The benzodiazole moiety, a key structural component of this compound, is known for its aromatic stability and ability to participate in various chemical reactions. The sulfonyl group attached to the benzodiazole ring enhances the molecule's electron-withdrawing properties, which can influence its reactivity and biological activity. Additionally, the piperazine ring, substituted with a benzyl group, contributes to the compound's flexibility and potential for forming hydrogen bonds, further enhancing its versatility in chemical interactions.

Recent studies have focused on the synthesis and characterization of this compound. Researchers have explored various synthetic pathways to optimize its production, including multi-step synthesis involving nucleophilic aromatic substitution and coupling reactions. These studies have highlighted the importance of reaction conditions, such as temperature and solvent choice, in achieving high yields and purity of the final product.

The biological activity of 5-(4-benzylpiperazin-1-yl)sulfonyl-2-chloro-1H-1,3-benzodiazole has been a focal point of recent investigations. In vitro assays have demonstrated its potential as an inhibitor of certain enzymes and receptors, suggesting its role in drug discovery efforts targeting diseases such as cancer and neurodegenerative disorders. The compound's ability to modulate cellular signaling pathways makes it a promising candidate for further preclinical studies.

In terms of applications, this compound has shown promise in materials science as well. Its structural features make it suitable for use in the development of advanced materials with tailored electronic properties. Researchers are exploring its potential as a building block for constructing functional polymers and hybrid materials with applications in electronics and optoelectronics.

The environmental impact and safety profile of 5-(4-benzylpiperazin-1-yl)sulfonyl-2-chloro-1H-1,3-benzodiazole are also under scrutiny. Studies are being conducted to assess its biodegradability and toxicity levels to ensure that its use aligns with sustainable chemical practices. These efforts are crucial for determining its suitability for large-scale industrial applications.

In conclusion, 5-(4-benzylpiperazin-1-yl)sulfonyl-2-chloro-1H-1,3-benzodiazole represents a versatile compound with multifaceted applications across various scientific domains. Its unique structure and functional groups make it an intriguing subject for ongoing research aimed at unlocking its full potential in medicine, materials science, and beyond.